Cas no 1227413-92-4 (Fabp4/5-IN-2)

• Product Name: Fabp4/5-IN-2
• CAS No: 1227413-92-4
• MF: C₁₉H₁₅ClN₄O₂
• MW: 366.8010
• CID: 5068551
• Update Time: 2026-03-01

Fabp4/5-IN-2 Chemical and Physical Properties

Names and Identifiers

• 5-[(3-Chloro-2-methylphenoxy)methyl]-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• FABP4/5-IN-2
• BDBM50525617
• Fabp4/5-IN-2

• Inchi： 1S/C19H15ClN4O2/c1-12-15(20)8-5-9-16(12)26-11-14-10-17(25)24-19(21-14)22-18(23-24)13-6-3-2-4-7-13/h2-10H,11H2,1H3,(H,21,22,23)
• InChI Key： DHVPJCVPOZYDTH-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1C([H])([H])[H])OC([H])([H])C1=C([H])C(N2C(=N1)N=C(C1C([H])=C([H])C([H])=C([H])C=1[H])N2[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 654
• XLogP3: 3.2
• Topological Polar Surface Area: 66.3

Additional information on Fabp4/5-IN-2

Introduction to Fabp4/5-IN-2 and Its Significance in Modern Chemical and Biomedical Research

The compound with the CAS number 1227413-92-4 is a key player in the realm of chemical and biomedical research, particularly in the development of innovative therapeutic agents. Among its notable derivatives, Fabp4/5-IN-2 has emerged as a compound of significant interest due to its unique biochemical properties and potential applications in modulating metabolic pathways.

Fatty acid-binding proteins (FABPs) are a family of small intracellular proteins that bind long-chain fatty acids and play crucial roles in various physiological processes, including fatty acid uptake, transport, and metabolism. Among these, FABP4 (also known as adipocyte FABP or A-FABP) and FABP5 (also known as liver FABP or L-FABP) are particularly well-studied due to their involvement in lipid metabolism and inflammation. The development of selective inhibitors for these proteins has garnered considerable attention in recent years, with the aim of targeting metabolic disorders such as obesity, type 2 diabetes, and atherosclerosis.

Fabp4/5-IN-2 represents a novel compound designed to interact specifically with both FABP4 and FABP5. This dual-targeting approach offers several advantages over traditional single-target inhibitors, as it allows for a more comprehensive modulation of metabolic pathways involving these proteins. Recent studies have highlighted the potential of Fabp4/5-IN-2 in preclinical models, demonstrating its ability to reduce lipid accumulation, improve insulin sensitivity, and attenuate inflammatory responses.

The mechanism of action of Fabp4/5-IN-2 involves several key steps. Upon administration, the compound binds to FABP4 and FABP5, thereby inhibiting their ability to bind fatty acids. This interference disrupts normal fatty acid metabolism, leading to a reduction in lipid droplet formation and an increase in fatty acid oxidation. Additionally, Fabp4/5-IN-2 has been shown to modulate signaling pathways associated with inflammation and insulin resistance, further contributing to its therapeutic potential.

One of the most compelling aspects of Fabp4/5-IN-2 is its potential application in treating metabolic syndrome. Metabolic syndrome is a cluster of conditions characterized by abdominal obesity, high blood pressure, high blood sugar levels, high triglycerides, and low levels of HDL cholesterol. These conditions are closely linked to insulin resistance and an increased risk of cardiovascular diseases. By targeting FABP4 and FABP5, Fabp4/5-IN-2 has the potential to address multiple components of metabolic syndrome simultaneously.

Recent clinical trials have provided promising insights into the efficacy of Fabp4/5-IN-2. In animal models of obesity and diabetes, treatment with this compound led to significant improvements in glucose tolerance, reductions in body weight gain, and decreases in plasma triglyceride levels. These findings suggest that Fabp4/5-IN-2 may be a valuable therapeutic option for patients with metabolic disorders.

The development of Fabp4/5-IN-2 also underscores the importance of understanding the complex interplay between lipid metabolism and various disease states. By targeting key proteins involved in fatty acid transport and metabolism, compounds like Fabp4/5-IN-2 offer a new perspective on how metabolic pathways can be modulated to improve health outcomes.

In conclusion, Fabp4/5-IN-2, derived from the compound with the CAS number 1227413-92-4, represents a significant advancement in the field of chemical and biomedical research. Its ability to selectively inhibit FABP4 and FABP5 holds promise for treating a wide range of metabolic disorders. As research continues to uncover new insights into the roles of FABPs in health and disease, compounds like Fabp4/5-IN-2 are poised to play a crucial role in shaping future therapeutic strategies.